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Compound of Interest

Compound Name: N-Tert-butylacrylamide

Cat. No.: B110227 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of N-Tert-butylacrylamide (NTBA). The information is curated for researchers,

scientists, and professionals in drug development who utilize NTBA in polymer synthesis,

hydrogel formation, and other advanced applications. This document summarizes key

quantitative data in structured tables, presents detailed experimental protocols for property

determination, and includes visualizations to clarify workflows and molecular characteristics.

Core Physicochemical Properties
N-Tert-butylacrylamide is a monofunctional acrylamide monomer notable for its bulky

hydrophobic tert-butyl group. This structure imparts unique solubility and thermal stability

characteristics to its polymers. A solid, colorless powder with a distinct smell, NTBA is a

valuable monomer in the synthesis of polymers for various applications, including drug delivery

systems and cell immobilization.[1]

Identification and Structure

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b110227?utm_src=pdf-interest
https://www.benchchem.com/product/b110227?utm_src=pdf-body
https://www.benchchem.com/product/b110227?utm_src=pdf-body
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Name N-(tert-Butyl)acrylamide [2][3]

Synonyms

N-(1,1-Dimethylethyl)-2-

propenamide, NTBA, t-

Butylacrylamide

[1][2][3]

CAS Number 107-58-4 [1][2][3]

Molecular Formula C₇H₁₃NO [4][5]

Molecular Weight 127.18 g/mol [1][2][3][5][6]

Chemical Structure CH₂=CHCONHC(CH₃)₃ [1][3][6]

Physical and Chemical Properties
A compilation of the key physicochemical data for N-Tert-butylacrylamide is presented below.

It is important to note that minor variations in reported values can exist due to different

experimental conditions and purity levels.
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Property Value Reference

Appearance
White to off-white crystalline

solid/powder
[2][7][8]

Melting Point 126-131 °C [1][3][7][9]

Boiling Point ~233-236 °C (rough estimate) [7][8]

Density 0.876 - 1.20 g/cm³ [1][2][4][8]

Vapor Pressure
0.049 mmHg at 25°C; 0.385

Pa at 25°C
[7][8]

Water Solubility
1 g/L at 30°C; up to 9 g/L at

ambient conditions
[6][8][10]

Solubility in Organic Solvents 3.8 g/L at 20°C [7][8]

pKa 15.11 ± 0.46 (Predicted) [7][8]

LogP (Octanol-Water Partition

Coefficient)
1.1 - 1.478 [8][10]

Flash Point Not applicable (for the solid) [1][3]

Experimental Protocols
This section details the methodologies for determining key physicochemical properties of N-
Tert-butylacrylamide.

Melting Point Determination
The melting point of a crystalline solid is a critical indicator of its purity. For N-Tert-
butylacrylamide, a sharp melting range suggests a high degree of purity.

Methodology: Capillary Method

Sample Preparation: A small amount of finely powdered, dry N-Tert-butylacrylamide is

packed into a capillary tube to a height of 1-2 mm.[8] The tube is then tapped gently to

ensure dense packing.[11]
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Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-

Temp or Thiele tube, adjacent to a calibrated thermometer.[1]

Heating: The sample is heated rapidly to a temperature approximately 15-20°C below the

expected melting point. The heating rate is then reduced to 1-2°C per minute to allow for

thermal equilibrium.[1][11]

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the last solid crystal disappears is

recorded as the end of the melting range.[11] For pure compounds, this range is typically

narrow (0.5-1.0°C).[1]
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Prepare Sample:
Pack dry NTBA powder

into a capillary tube (1-2 mm)

Place capillary tube
in melting point apparatus

Rapid Heating:
To ~15-20°C below

expected melting point

Slow Heating:
Reduce rate to 1-2°C/min

Observe and Record:
- Temperature of first liquid drop

- Temperature of complete melting

Report Melting Range

Click to download full resolution via product page

A simplified workflow for melting point determination.

Solubility Determination
The solubility of N-Tert-butylacrylamide in various solvents is a key parameter for its

application in polymerization and formulation.

Methodology: Shake-Flask Method
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This method is considered the gold standard for determining the equilibrium solubility of a

compound.

Preparation: An excess amount of solid N-Tert-butylacrylamide is added to a known volume

of the solvent (e.g., deionized water, ethanol) in a sealed, thermostatted vessel.

Equilibration: The mixture is agitated (e.g., using a shaker bath) at a constant temperature

(e.g., 25°C or 30°C) for a prolonged period (typically 24-48 hours) to ensure that equilibrium

is reached between the dissolved and undissolved solute.

Phase Separation: The suspension is allowed to stand, or is centrifuged, to separate the

undissolved solid from the saturated solution.

Quantification: A carefully measured aliquot of the clear, saturated supernatant is removed.

The concentration of N-Tert-butylacrylamide in the aliquot is determined using a suitable

analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV

detection or a gravimetric method after solvent evaporation.

Calculation: The solubility is expressed as the mass of solute per volume or mass of solvent

(e.g., g/L or mg/mL).
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Add excess NTBA solid
to a known volume of solvent

Equilibrate:
Agitate at constant temperature

(e.g., 24-48 hours)

Separate Phases:
Allow to settle or centrifuge

Sample Supernatant:
Withdraw a clear aliquot
of the saturated solution

Analyze Concentration:
Using HPLC or gravimetric method

Calculate Solubility (g/L)

Click to download full resolution via product page

Workflow for the shake-flask solubility determination method.

LogP (Octanol-Water Partition Coefficient)
Determination
LogP is a measure of the lipophilicity of a compound and is crucial for predicting its behavior in

biological systems.

Methodology: Shake-Flask Method
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Phase Preparation: Equal volumes of n-octanol and water are mutually saturated by shaking

them together for 24 hours, followed by separation.

Dissolution: A known mass of N-Tert-butylacrylamide is dissolved in one of the phases

(typically the one in which it is more soluble).

Partitioning: A measured volume of the solution is mixed with a measured volume of the

other phase in a separatory funnel. The funnel is shaken gently for a set period to allow for

partitioning of the solute between the two phases.

Equilibration and Separation: The mixture is allowed to stand until the two phases are clearly

separated.

Quantification: The concentration of N-Tert-butylacrylamide in both the aqueous and the n-

octanol phase is determined using a suitable analytical method like HPLC-UV.

Calculation: The partition coefficient (P) is calculated as the ratio of the concentration in the

n-octanol phase to the concentration in the aqueous phase. LogP is the base-10 logarithm of

P.

Synthesis of N-Tert-butylacrylamide
N-Tert-butylacrylamide is commonly synthesized via the Ritter reaction.[1]

Methodology: Ritter Reaction

Reaction Setup: Acrylonitrile and tert-butyl alcohol are reacted in the presence of a strong

acid catalyst, such as sulfuric acid.[1]

Reaction Conditions: The reaction is typically carried out at controlled temperatures.

Purification: The product, N-Tert-butylacrylamide, is then purified, often through

crystallization, to remove impurities and unreacted starting materials.
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Reactants

Conditions ProductAcrylonitrile

Strong Acid
(e.g., H₂SO₄)tert-Butyl Alcohol

N-Tert-butylacrylamideRitter Reaction
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The Ritter reaction for the synthesis of NTBA.

Structure-Property Relationships
The physicochemical properties of N-Tert-butylacrylamide are directly influenced by its

molecular structure.

The presence of the bulky, non-polar tert-butyl group is the defining structural feature of NTBA.

This group contributes significantly to the molecule's hydrophobic character, which in turn

governs its solubility and partitioning behavior. The amide group, on the other hand, provides a

degree of polarity and the capacity for hydrogen bonding.
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Structural Features

Resulting Properties

N-Tert-butylacrylamide Structure

Bulky, Non-polar
tert-Butyl Group

Polar Amide Group
(Hydrogen Bonding)

Increased Hydrophobicity
(High LogP) Limited Water Solubility

High Thermal Stability
of Polymers

Click to download full resolution via product page

Relationship between NTBA's structure and its properties.

This guide provides foundational data and methodologies essential for the effective use of N-
Tert-butylacrylamide in research and development. For further information, consulting the

cited references is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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